Cas no 1379903-48-6 (Ethanone, 2-amino-1-(2-amino-4-thiazolyl)-, hydrobromide (1:1))

• Product Name: Ethanone, 2-amino-1-(2-amino-4-thiazolyl)-, hydrobromide (1:1)
• CAS No: 1379903-48-6
• MF: C₅H₈BrN₃OS
• MW: 238.105518341064
• CID: 2134025
• Update Time: 2023-11-19

Ethanone, 2-amino-1-(2-amino-4-thiazolyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-aminothiazol-4-yl)ethanone hydrobromide
• CID 119097129
• Ethanone, 2-amino-1-(2-amino-4-thiazolyl)-, hydrobromide (1:1)

• Inchi： 1S/C5H7N3OS.BrH/c6-1-4(9)3-2-10-5(7)8-3;/h2H,1,6H2,(H2,7,8);1H
• InChI Key： AGMKKIDTAMEYPV-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 110